N-(4-chlorobenzyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H22ClN3O4S/c25-16-9-7-15(8-10-16)12-26-20(29)14-33-24-27-21-18-5-1-2-6-19(18)32-22(21)23(30)28(24)13-17-4-3-11-31-17/h1-2,5-10,17H,3-4,11-14H2,(H,26,29)
• InChI Key: XEQSTDQZCNHGCY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NCC5=CC=C(C=C5)Cl
• Molecular Formula: C24H22ClN3O4S
• Molecular Weight: 484.0 g/mol

Description

N-(4-chlorobenzyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H22ClN3O4S and its molecular weight is 483.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with complex structures similar to the requested compound often focuses on their synthesis and crystallographic analysis. For instance, studies by Subasri et al. (2016, 2017) on the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides demonstrate the importance of understanding the molecular conformation and intramolecular interactions for potential applications in scientific research. These studies provide insights into the folded conformation of molecules and the angles between different rings within the structures, highlighting the intricate details of molecular interactions and stability (Subasri et al., 2016; Subasri et al., 2017).

Potential Applications in Anticancer and Antimicrobial Research

Compounds with similar structural features have been explored for their potential applications in anticancer and antimicrobial research. For example, Horishny et al. (2021) investigated the synthesis and anticancer activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, finding potent and selective cytotoxic effects against leukemia cell lines (Horishny et al., 2021). Additionally, Kumar et al. (2022) focused on the synthesis and antimicrobial activity of 1-(3-amino-5-chloro-2,3-dihydro-1-benzofuran-2-yl)ethan-1-one [2,1-b]-furan derivatives, highlighting the potential of these compounds in addressing bacterial and fungal infections (Kumar et al., 2022).